Cas no 2171170-74-2 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• CAS No: 2171170-74-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5949226
• PubChem ID: 165582910
• Update Time: 2025-06-13

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-hydroxybutanoic acid
• EN300-1574536
• 2171170-74-2

• Inchi： 1S/C24H28N2O6/c1-2-15(13-22(28)26-21(11-12-27)23(29)30)25-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,27H,2,11-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15-,21-/m0/s1
• InChI Key： ZCEYZVHEBZXWGW-BTYIYWSLSA-N
• SMILES： O(C(N[C@@H](CC)CC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid

Research Briefing on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid (CAS: 2171170-74-2)

In recent years, the compound (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid (CAS: 2171170-74-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety makes it particularly valuable for the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutics.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the solid-phase peptide synthesis (SPPS) of bioactive peptides targeting G-protein-coupled receptors (GPCRs). The study demonstrated that the Fmoc-protected derivative of this compound enhances the efficiency of peptide chain elongation while minimizing side reactions, thereby improving overall yield and purity. This advancement is particularly relevant for the production of peptide-based drugs, where purity and yield are critical for clinical success.

Another significant development involves the use of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid in the design of prodrugs. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its utility as a linker in prodrug systems, where it facilitates controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This approach has shown promise in improving the bioavailability and targeted delivery of drugs, particularly in oncology and inflammatory diseases.

Furthermore, computational studies have provided insights into the conformational dynamics of this compound. Molecular dynamics simulations, as reported in a 2023 ACS Omega article, revealed that the hydroxybutanoic acid moiety plays a crucial role in stabilizing the compound's interactions with enzymatic targets. These findings are instrumental in guiding the rational design of next-generation peptide therapeutics and prodrug systems.

In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid (CAS: 2171170-74-2) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and targeted drug delivery underscore its versatility and importance. Ongoing research is expected to further elucidate its potential and expand its utility in the development of innovative therapeutics.